Cas no 270912-72-6 (Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate
• CAS No: 270912-72-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD01861798
• CID: 67415
• PubChem ID: 329763873
• Update Time: 2025-10-13

Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(aminomethyl)pyrrolidine
• 1 week
• 1-Boc-3-aminomethyl-pyrrolidine-
• 3-(Aminomethyl)-1-N-Boc-pyrrolidine
• 3-Aminomethyl-1-boc-pyrrolidine
• tert-Butyl 3-(aminomethyl)-pyrrolidine-1-carboxylate
• tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate
• (R)-1-Boc-3-(aminomethyl)pyrrolidine
• 1-Boc-(3-Aminomethyl)pyrrolidine
• 1-Boc-3-Aminomrthylpyrrolidine
• 3-aminomethyl-1-tert-butoxycarbonylpyrrolidine
• 3-aminomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-Aminomethyl-1-N-Boc-pyrrolidine
• tert-Butyl (3R)-3-(aminomethyl)pyrrolidine-1-carboxylate
• 1-boc-3-aminomethylpyrrolidine
• 1-boc-3-aminomethyl-pyrrolidine
• (+/-)-3-Aminomethyl-1-N-Boc-Pyrrolidine
• 1-PYRROLIDINECARBOXYLIC ACID, 3-(AMINOMETHYL)-, 1,1-DIMETHYLETHYL ESTER
• 1-n-boc-3-(aminomethyl)pyrrolidine
• 3-aminomethylpyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Boc-(3-Aminome
• J-524483
• AC-2226
• SY018129
• FT-0601699
• 3-AMINOMETHYL-N-BOC-PYRROLIDINE
• (S)-1-Boc-3-(aminomethyl)-pyrrolidine
• OGCCBDIYOAFOGK-UHFFFAOYSA-N
• PB27564
• SY008085
• EN300-64542
• AKOS005145968
• AM20090336
• BCP15388
• 3-aminomethyl-1-(t-butoxycarbonyl)pyrrolidine
• MFCD01861798
• PB30702
• DTXSID20373389
• 3-(aminomethyl)-1-N-Boc-pyrrolidine, AldrichCPR
• 1,1-dimethylethyl 3-(aminomethyl)-1-pyrrolidinecarboxylate
• FT-0601688
• FT-0602262
• 1Boc-3-aminomethylpyrrolidine
• SY009134
• DS-10539
• 270912-72-6
• CS-D0373
• 3-(RS)-aminomethyl-1-tert-butoxycarbonyl-pyrrolidine
• A5288
• SCHEMBL346504
• Tert-butyl3-(aminomethyl)pyrrolidine-1-carboxylate
• 1,1-Dimethylethyl (3RS)-3-(aminomethyl)-1-pyrrolidinecarboxylate
• CS-D0664
• 3-(RS)-aminomethyl-1-tert-butoxycarbonylpyrrolidine
• DB-011874
• DB-013669
• Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate

• MDL： MFCD01861798
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12/h8H,4-7,11H2,1-3H3
• InChI Key： OGCCBDIYOAFOGK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN)C1)=O

Computed Properties

• Exact Mass: 200.15200
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6

Experimental Properties

• Color/Form: Liquid
• Density: 1.044
• Melting Point: 206-210 °C
• Boiling Point: 268°C at 760 mmHg
• Flash Point: 123.3±19.8 °C
• Refractive Index: 1.4740
• PSA: 55.56000
• LogP: 1.84030
• Solubility: Not determined
• Sensitiveness: Air Sensitive

Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H400
• Warning Statement： P273-P305 + P351 + P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36-50
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate

Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate, also known by its CAS number 270912-72-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of tertiary butyl esters and features a pyrrolidine ring substituted with an aminomethyl group. Its unique structure makes it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

The synthesis of Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate typically involves multi-step reactions, often starting from pyrrolidine derivatives. The introduction of the aminomethyl group and the subsequent esterification with tert-butanol are critical steps that ensure the stability and reactivity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of applications, this compound has garnered attention for its role in drug discovery. Researchers have explored its potential as a building block for bioactive compounds, including antibiotics and anticancer agents. For instance, studies published in leading journals such as Journal of Medicinal Chemistry highlight its ability to serve as a scaffold for designing molecules with enhanced pharmacokinetic properties.

Moreover, Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate has found utility in materials science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing polyamides and other high-performance polymers. Recent breakthroughs in polymer chemistry have demonstrated its potential in creating materials with improved thermal stability and mechanical strength.

The compound's stability under various reaction conditions is another attribute that contributes to its widespread use. Studies have shown that it remains inert under mild acidic or basic conditions, making it suitable for reactions that require precise control over side reactions. This property is particularly advantageous in large-scale industrial processes where maintaining reaction selectivity is crucial.

In conclusion, Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate stands out as a key intermediate in modern organic synthesis. Its structural versatility, combined with recent advancements in synthetic methodologies, positions it as an essential tool for researchers across multiple disciplines. As ongoing research continues to uncover new applications, this compound is poised to play an even more significant role in the development of innovative chemical products.